Cas no 64603-92-5 (2,4,6,8,10,12,14-Hexadecaheptaenedioic acid, 2,6,11,15-tetramethyl-,sodium salt, (2E,4E,6E,8E,10E,12E,14E)-)

2,4,6,8,10,12,14-Hexadecaheptaenedioic acid, 2,6,11,15-tetramethyl-,sodium salt, (2E,4E,6E,8E,10E,12E,14E)- structure
64603-92-5 structure
Product Name:2,4,6,8,10,12,14-Hexadecaheptaenedioic acid, 2,6,11,15-tetramethyl-,sodium salt, (2E,4E,6E,8E,10E,12E,14E)-
CAS No:64603-92-5
MF:C20H22Na2O4
MW:372.365828037262
CID:422261
PubChem ID:10287099
Update Time:2025-04-19

2,4,6,8,10,12,14-Hexadecaheptaenedioic acid, 2,6,11,15-tetramethyl-,sodium salt, (2E,4E,6E,8E,10E,12E,14E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6,8,10,12,14-Hexadecaheptaenedioic acid, 2,6,11,15-tetramethyl-,sodium salt, (2E,4E,6E,8E,10E,12E,14E)-
    • Disodium (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethyl-2,4,6,8, 10,12,14-hexadecaheptaenedioate
    • Trans sodiuM crocetinate
    • TRANS-SODIUM CROCETINATE
    • disodium trans-crocetinate
    • Transcrocetinate sodium [USAN]
    • TRANSCROCETINATE SODIUM [WHO-DD]
    • Transcrocetinate sodium
    • UNII-YP57637WMX
    • E80767
    • 591230-99-8
    • CHEMBL3137335
    • 2,4,6,8,10,12,14-Hexadecaheptaenedioic acid, 2,6,11,15-tetramethyl-, sodium salt (1:2), (2E,4E,6E,8E,10E,12E,14E)-
    • Trans-crocetin sodium
    • FS-8098
    • Transcrocetinate sodium salt
    • AKOS037515031
    • sodium (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
    • YP57637WMX
    • 64603-92-5
    • 591230-99-8 (sodium 1
    • Disodium (all-E)-2,6,11,15-tetramethylhexadecahepta-2,4,6,8,10,12,14-enedioate
    • Transcrocetinate disodium
    • Transcrocetinate disodium (Disodium trans-crocetinate)
    • disodium;(2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
    • Q27294636
    • Inchi: 1S/C20H24O4.2Na/c1-15(11-7-13-17(3)19(21)22)9-5-6-10-16(2)12-8-14-18(4)20(23)24;;/h5-14H,1-4H3,(H,21,22)(H,23,24);;/q;2*+1/p-2/b6-5+,11-7+,12-8+,15-9+,16-10+,17-13+,18-14+;;
    • InChI Key: RMDMBHQVNHQDDD-VFWKRBOSSA-L
    • SMILES: [Na+].[Na+].[O-]C(/C(/C)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(/C(=O)[O-])\C)=O

Computed Properties

  • Exact Mass: 372.13134774g/mol
  • Monoisotopic Mass: 372.13134774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 597
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų
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